Cas no 333785-55-0 (3-(furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)
3-(furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-furylmethyl)-2-mercaptoquinazolin-4(3H)-one
- 3-(furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
- Z55992920
- AKOS001058646
- 3-[(furan-2-yl)methyl]-2,3-dihydro-2-thioxoquinazolin-4(1h)-one
- Oprea1_652703
- AKOS000310338
- 3-[(furan-2-yl)methyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one
- STK261359
- AB00116712-01
- 3-(furan-2-ylmethyl)-4-hydroxyquinazoline-2-thione
- F6609-8314
- EU-0094342
- EN300-09011
- Oprea1_180476
- BBL039961
- 3-(furan-2-ylmethyl)-2-sulfanylquinazolin-4(3H)-one
- STK349634
- 3-(2-FURYLMETHYL)-2-SULFANYL-4(3H)-QUINAZOLINONE
- SR-01000556684
- 3-(2-furylmethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
- 3-(furan-2-ylmethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
- 333785-55-0
- 3-(Furan-2-ylmethyl)-2-mercaptoquinazolin-4(3H)-one
- G41198
- CS-0221383
- 3-Furan-2-ylmethyl-2-mercapto-3H-quinazolin-4-one
- MFCD02650889
- 3-[(furan-2-yl)methyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
- SR-01000556684-1
- 3-(furan-2-ylmethyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
- 3-(furan-2-ylmethyl)-2-sulfanylidene-1H-quinazolin-4-one
- CL-243214
- INA78555
- AS-86794
- 891-697-8
- 3-((Furan-2-yl)methyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
-
- MDL: MFCD02650889
- Inchi: 1S/C13H10N2O2S/c16-12-10-5-1-2-6-11(10)14-13(18)15(12)8-9-4-3-7-17-9/h1-7H,8H2,(H,14,18)
- InChI Key: DZUDSAYOEVFSAS-UHFFFAOYSA-N
- SMILES: S=C1NC2C=CC=CC=2C(N1CC1=CC=CO1)=O
Computed Properties
- Exact Mass: 258.04629874g/mol
- Monoisotopic Mass: 258.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 77.6Ų
3-(furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 025814-1g |
3-Furan-2-ylmethyl-2-mercapto-3H-quinazolin-4-one |
333785-55-0 | 1g |
£144.00 | 2022-03-01 | ||
| Fluorochem | 025814-5g |
3-Furan-2-ylmethyl-2-mercapto-3H-quinazolin-4-one |
333785-55-0 | 5g |
£391.00 | 2022-03-01 | ||
| Chemenu | CM213904-1g |
3-(Furan-2-ylmethyl)-2-mercaptoquinazolin-4(3H)-one |
333785-55-0 | 97% | 1g |
$551 | 2021-08-04 | |
| TRC | F856180-50mg |
3-(2-Furylmethyl)-2-mercaptoquinazolin-4(3H)-one |
333785-55-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F856180-100mg |
3-(2-Furylmethyl)-2-mercaptoquinazolin-4(3H)-one |
333785-55-0 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | F856180-500mg |
3-(2-Furylmethyl)-2-mercaptoquinazolin-4(3H)-one |
333785-55-0 | 500mg |
$ 295.00 | 2022-06-04 | ||
| Chemenu | CM213904-1g |
3-(Furan-2-ylmethyl)-2-mercaptoquinazolin-4(3H)-one |
333785-55-0 | 97% | 1g |
$*** | 2023-05-30 | |
| abcr | AB369761-250 mg |
3-(Furan-2-ylmethyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one |
333785-55-0 | 250MG |
€176.40 | 2022-03-02 | ||
| abcr | AB369761-500 mg |
3-(Furan-2-ylmethyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one |
333785-55-0 | 500MG |
€209.50 | 2022-03-02 | ||
| abcr | AB369761-1 g |
3-(Furan-2-ylmethyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one |
333785-55-0 | 1g |
€231.60 | 2022-03-02 |
3-(furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 3-(furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
3-(Furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one: A Comprehensive Overview
3-(Furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 333785-55-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of 3-(Furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one.
Chemical Structure and Synthesis
The molecular formula of 3-(Furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is C16H15N3O2S. The compound features a quinazolinone core with a furan substituent and a sulfur-containing moiety. The quinazolinone scaffold is well-known for its diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The presence of the furan ring and the sulfur atom adds to the structural complexity and potentially enhances the compound's pharmacological profile.
The synthesis of 3-(Furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one can be achieved through several routes. One common method involves the condensation of 2-amino-benzamide with 2-(bromomethyl)furan in the presence of a base such as potassium carbonate. Subsequent treatment with thiourea leads to the formation of the desired product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the compound while minimizing side reactions and environmental impact.
Biological Activities
3-(Furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has been extensively studied for its biological activities. One of its most notable properties is its antitumor activity. In vitro studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.
In addition to its antitumor properties, 3-(Furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has also demonstrated anti-inflammatory effects. Preclinical studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Clinical Applications and Future Prospects
The potential clinical applications of 3-(Furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one are currently being explored through various preclinical and early-stage clinical trials. Preliminary results from these trials have shown promising outcomes in terms of safety and efficacy. However, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of the compound in human subjects.
In recent years, there has been a growing interest in developing novel drug delivery systems to enhance the therapeutic potential of compounds like 3-(Furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one. Nanoparticle-based delivery systems have shown particular promise in improving drug solubility and bioavailability while reducing systemic toxicity. These advancements could significantly enhance the clinical utility of this compound.
Conclusion
3-(Furan-2-y\-l)methyl\-2\-sulfanylidene\-1\-,\-,-tetrahydroqu\-inazo\-lin\-4\-one (CAS No\. 333785\-55\-0)\: This complex organic compound represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities\. While further research is needed to fully realize its potential\,, recent advancements in synthetic methodologies\,, biological studies\,, and drug delivery systems have paved the way for exciting developments in this field\. As research continues\,, it is likely that we will see more innovative applications of this compound in medicine\.
333785-55-0 (3-(furan-2-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)